molecular formula C13H30BNO4Si B2697496 (1-(Triisopropylsilyl)-1H-pyrrol-3-yl)boronic acid dihydrate CAS No. 138900-55-7; 2304635-79-6

(1-(Triisopropylsilyl)-1H-pyrrol-3-yl)boronic acid dihydrate

Cat. No. B2697496
CAS RN: 138900-55-7; 2304635-79-6
M. Wt: 303.28
InChI Key: HDZWOKKAHAQBEU-UHFFFAOYSA-N
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Description

(1-(Triisopropylsilyl)-1H-pyrrol-3-yl)boronic acid dihydrate is a useful research compound. Its molecular formula is C13H30BNO4Si and its molecular weight is 303.28. The purity is usually 95%.
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properties

CAS RN

138900-55-7; 2304635-79-6

Product Name

(1-(Triisopropylsilyl)-1H-pyrrol-3-yl)boronic acid dihydrate

Molecular Formula

C13H30BNO4Si

Molecular Weight

303.28

IUPAC Name

[1-tri(propan-2-yl)silylpyrrol-3-yl]boronic acid;dihydrate

InChI

InChI=1S/C13H26BNO2Si.2H2O/c1-10(2)18(11(3)4,12(5)6)15-8-7-13(9-15)14(16)17;;/h7-12,16-17H,1-6H3;2*1H2

InChI Key

HDZWOKKAHAQBEU-UHFFFAOYSA-N

SMILES

B(C1=CN(C=C1)[Si](C(C)C)(C(C)C)C(C)C)(O)O.O.O

solubility

not available

Origin of Product

United States

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